Cas no 1805949-57-8 (2,6-Diamino-3-(difluoromethyl)pyridine-4-acetonitrile)

• Product Name: 2,6-Diamino-3-(difluoromethyl)pyridine-4-acetonitrile
• CAS No: 1805949-57-8
• MF: C₈H₈F₂N₄
• MW: 198.172727584839
• CID: 4848318
• Update Time: 2025-08-05

2,6-Diamino-3-(difluoromethyl)pyridine-4-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2,6-Diamino-3-(difluoromethyl)pyridine-4-acetonitrile

• Inchi： 1S/C8H8F2N4/c9-7(10)6-4(1-2-11)3-5(12)14-8(6)13/h3,7H,1H2,(H4,12,13,14)
• InChI Key： BBOSQEJETJLBIW-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=CC=1CC#N)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 0.4
• Topological Polar Surface Area: 88.7

Additional information on 2,6-Diamino-3-(difluoromethyl)pyridine-4-acetonitrile

Introduction to 2,6-Diamino-3-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805949-57-8) and Its Applications in Modern Chemical Biology

2,6-Diamino-3-(difluoromethyl)pyridine-4-acetonitrile, identified by its CAS number 1805949-57-8, is a specialized heterocyclic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to the pyridine family, a class of nitrogen-containing heterocycles that are widely recognized for their diverse biological activities and industrial applications. The presence of both amino and nitrile functional groups, coupled with a difluoromethyl substituent, makes this molecule a versatile intermediate in the synthesis of pharmacologically active agents.

The structural features of 2,6-diamino-3-(difluoromethyl)pyridine-4-acetonitrile contribute to its remarkable reactivity and adaptability in chemical synthesis. The amino groups at the 2- and 6-positions provide sites for further functionalization, allowing for the introduction of various substituents that can modulate the compound's biological activity. The difluoromethyl group, located at the 3-position, enhances the metabolic stability and lipophilicity of the molecule, which are critical factors in drug design. Additionally, the nitrile group at the 4-position serves as a versatile handle for further chemical transformations, including nucleophilic addition reactions and cyclization processes.

In recent years, there has been a growing interest in exploring the potential of 2,6-diamino-3-(difluoromethyl)pyridine-4-acetonitrile as a building block in the development of novel therapeutic agents. Its unique structural motif has been leveraged in the design of small-molecule inhibitors targeting various biological pathways. For instance, studies have demonstrated its utility in generating compounds with antimicrobial and anticancer properties. The difluoromethyl group, in particular, has been shown to improve binding affinity to biological targets by enhancing hydrophobic interactions and reducing metabolic degradation.

One of the most compelling aspects of 2,6-diamino-3-(difluoromethyl)pyridine-4-acetonitrile is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways and are frequently implicated in diseases such as cancer. Researchers have utilized this compound as a precursor in creating selective kinase inhibitors by incorporating it into larger molecular frameworks. The amino and nitrile groups provide opportunities for covalent bond formation with key residues on the kinase active site, leading to potent inhibition of enzymatic activity. This approach has been particularly effective in developing targeted therapies that exhibit high specificity and low toxicity.

The application of 2,6-diamino-3-(difluoromethyl)pyridine-4-acetonitrile extends beyond kinase inhibition. It has also been employed in the development of compounds with antiviral properties. The pyridine core is a common scaffold in antiviral agents due to its ability to interact with viral proteases and polymerases. By modifying the substituents on this core structure, researchers can fine-tune the biological activity of the resulting compounds. For example, derivatives of this molecule have shown promise in inhibiting viral replication by interfering with critical steps in the viral life cycle.

Advances in computational chemistry have further enhanced the utility of 2,6-diamino-3-(difluoromethyl)pyridine-4-acetonitrile in drug discovery. Molecular modeling techniques allow researchers to predict how different modifications to this compound will affect its binding affinity and selectivity for biological targets. This predictive capability has accelerated the discovery process by enabling virtual screening of large libraries of potential drug candidates before experimental synthesis is undertaken. Such computational approaches have been instrumental in identifying lead compounds that exhibit favorable pharmacokinetic profiles.

The synthetic versatility of 2,6-diamino-3-(difluoromethyl)pyridine-4-acetonitrile also makes it a valuable tool for academic research. Its incorporation into complex molecular architectures has led to novel materials with applications in areas such as catalysis and sensors. The ability to introduce various functional groups while maintaining structural integrity allows for the exploration of new chemical reactions and transformations. This flexibility has fostered innovation across multiple disciplines within chemical biology.

In conclusion,2,6-diamino-3-(difluoromethyl)pyridine-4-acetonitrile (CAS No. 1805949-57-8) represents a significant advancement in synthetic chemistry with far-reaching implications for drug development and material science. Its unique structural features enable its use as a versatile intermediate in creating biologically active molecules targeting various diseases. As research continues to uncover new applications for this compound,2,6-diamino-3-(difluoromethyl)pyridine-4-acetonitrile is poised to remain at the forefront of innovation in chemical biology.